4-(4-Nitrophenylazo)-1-naphthol
Overview
Description
“4-(4-Nitrophenylazo)-1-naphthol” is a derivatized resorcinol dye compound with an absorption maximum of 432 nm . It is used as a pH indicator .
Molecular Structure Analysis
The molecular formula of “this compound” is C12H9N3O4 . Its average mass is 243.218 Da and its monoisotopic mass is 243.064392 Da .
Physical and Chemical Properties Analysis
“this compound” is a solid substance with a red appearance . It has a melting point of 185-200 °C (dec.) . It is soluble in dilute sodium hydroxide but insoluble in water .
Scientific Research Applications
Polymer Synthesis : It's used as a side chain moiety in the synthesis of polymethacrylates, retaining optical properties of the azo-dye in the polymers (Tourasanidis & Karayannidis, 1999).
Photofading Behavior : Studies on its photofading behavior in solutions have revealed significant insights into its light fastness and the effects of intramolecular interactions (Kuramoto & Kitao, 2008).
Chemical Reactions : Research on the effects of additives on its dissociation equilibrium in pyridine highlights its chemical reactivity and potential applications in chemical synthesis (Kishimoto, Okushi, & Hirashima, 1988).
Chromophore Applications : It's used as a chromophore in the development of derivatives of cellulose and oligomeric species of cellulose (Namazi & Jafarirad, 2008).
Azo Dye Extraction : Its inclusion in studies of ionic liquids for the extraction of azo dyes from aqueous solutions illustrates its importance in environmental science and technology (Fan, Fan, Zhang, & Wang, 2011).
Biological Effects : Investigation into the generation of hydrogen peroxide and superoxide anion from its metabolites suggests its relevance in understanding mechanisms of carcinogenesis (Nakayama, Kimura, Kodama, & Nagata, 1983).
Sensor Development : Its use in designing optical sensors for bismuth ion determination is a notable application in analytical chemistry (Niazi & Afshar, 2011).
Optical Heavy Metal Ions Sensing : The compound is involved in the development of optical sensors for heavy metal ions, showcasing its utility in environmental monitoring and safety (Malcik et al., 1998).
Corrosion Inhibition : Research on its use as a corrosion inhibitor for aluminium alloy in alkaline media underlines its potential in materials science (Eduok, Inam, Umoren, & Akpan, 2013).
Metal Preconcentration : Its role in the preconcentration of cadmium and lead, followed by flame atomic absorption spectrometry, signifies its application in trace metal analysis (Rychlovský, Bílý, & Bazakasová, 1995).
Radiation Effects on Electrical Insulation : The study of its effects on the insulation characteristics of low-density polyethylene under radiation environments implies its importance in materials engineering (Ryu, 2012).
Synthesis of Copolymers : Its utilization in synthesizing block and grafted copolymers with cellulose and polyethylene glycol highlights its versatility in polymer chemistry (Namazi & Rad, 2004).
Azo Dyes and Cancer Research : Investigations into the alterations of intestinal microflora by diet, antibiotics, and Lactobacillus, and their interaction with azo compounds like 4-(4-Nitrophenylazo)-1-naphthol, provide insights into cancer research and gut microbiome studies (Goldin & Gorbach, 1984).
Antimicrobial Agent Research : Evaluation of its analogs for antimicrobial activities suggests its potential in new drug discovery and medicinal research (Sahoo, Sahoo, & Paidesetty, 2016).
Extraction and Voltammetric Determination of Phenols : Its use in the study of room temperature ionic liquid for the extraction and voltammetric determination of phenols demonstrates its application in analytical chemistry (Khachatryan et al., 2005).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that azo compounds like this one are often used in dyeing processes , suggesting that their targets could be specific types of fabric or material surfaces.
Mode of Action
It’s known that azo compounds can undergo reduction reactions . In the case of 4-nitrophenol, it’s been reported that it can be reduced by nanostructured materials . This reduction process could be a key part of the compound’s interaction with its targets.
Biochemical Pathways
It’s known that the reduction of 4-nitrophenol can be considered a universally accepted model catalytic reaction . This suggests that the compound could potentially affect biochemical pathways related to redox reactions.
Result of Action
It’s known that the compound can serve as a redox additive, which can significantly improve the capacitive performance of certain materials .
Action Environment
The action, efficacy, and stability of 4-(4-Nitrophenylazo)-1-naphthol can be influenced by various environmental factors. For instance, the catalytic reduction of 4-nitrophenol in the presence of various reducing agents has been shown to be affected by these factors .
Properties
IUPAC Name |
4-[(4-nitrophenyl)diazenyl]naphthalen-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O3/c20-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)19(21)22/h1-10,20H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDLLSWJQIIAUQU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063760, DTXSID101040628 | |
Record name | 4-(4-Nitrophenylazo)-1-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-Naphthalenedione, mono[(4-nitrophenyl)hydrazone], (E)- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101040628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Red or brown powder; [Alfa Aesar MSDS] | |
Record name | 4-(4-Nitrophenylazo)-1-naphthol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11436 | |
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CAS No. |
5290-62-0, 138710-32-4 | |
Record name | 4-[2-(4-Nitrophenyl)diazenyl]-1-naphthalenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5290-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthalenol, 4-(2-(4-nitrophenyl)diazenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005290620 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Magneson II | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5048 | |
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Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Naphthalenol, 4-[2-(4-nitrophenyl)diazenyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-(4-Nitrophenylazo)-1-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,4-Naphthalenedione, mono[(4-nitrophenyl)hydrazone], (E)- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101040628 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-nitrophenylazo)-1-naphthol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.755 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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